N-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)-4-(2,5-dioxopyrrolidin-1-yl)benzenesulfonamide

• IUPAC Name: N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-4-(2,5-dioxopyrrolidin-1-yl)benzenesulfonamide
• InChI: InChI=1S/C17H17ClN2O5S2/c1-25-13(14-6-7-15(18)26-14)10-19-27(23,24)12-4-2-11(3-5-12)20-16(21)8-9-17(20)22/h2-7,13,19H,8-10H2,1H3
• InChI Key: DBUGMLSFWOYSHT-UHFFFAOYSA-N
• Canonical SMILES: COC(CNS(=O)(=O)C1=CC=C(C=C1)N2C(=O)CCC2=O)C3=CC=C(S3)Cl
• Molecular Formula: C17H17ClN2O5S2
• Molecular Weight: 428.9 g/mol

Description

N-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)-4-(2,5-dioxopyrrolidin-1-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C17H17ClN2O5S2 and its molecular weight is 428.9. The purity is usually 95%.
BenchChem offers high-quality N-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)-4-(2,5-dioxopyrrolidin-1-yl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)-4-(2,5-dioxopyrrolidin-1-yl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Therapeutic Potential in Vascular Conditions

Research led by Zuccarello et al. (1996) explored the effectiveness of endothelin receptor antagonists, including compounds structurally related to N-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)-4-(2,5-dioxopyrrolidin-1-yl)benzenesulfonamide, for treating cerebral vasospasm following subarachnoid hemorrhage. Their findings support the potential of orally administered endothelin receptor antagonists in managing vasospasm, a significant complication of subarachnoid hemorrhage in humans (Zuccarello et al., 1996).

2. Photodynamic Therapy for Cancer

Piskin et al. (2020) synthesized a zinc phthalocyanine compound substituted with new benzenesulfonamide derivative groups, exhibiting high singlet oxygen quantum yield, which is crucial for photodynamic therapy (PDT). These compounds show promise as Type II photosensitizers for cancer treatment, leveraging their good fluorescence properties and high photodegradation quantum yield (Piskin, Canpolat, & Öztürk, 2020).

3. Cognitive Enhancement

A study by Hirst et al. (2006) on SB-399885, a compound with structural similarities, highlighted its role as a potent, selective 5-HT6 receptor antagonist with cognitive-enhancing properties. This research emphasizes the potential therapeutic utility of such compounds in disorders characterized by cognitive deficits, including Alzheimer's disease and schizophrenia (Hirst et al., 2006).